(2S,6S)-2,6-Diisopropyl-2,3,5,6-tetrahydro-1H-imidazo[1,2-a]imidazole

• IUPAC Name: (2S,6S)-2,6-di(propan-2-yl)-2,3,5,6-tetrahydro-1H-imidazo[1,2-a]imidazole
• InChI: InChI=1S/C11H21N3/c1-7(2)9-5-14-6-10(8(3)4)13-11(14)12-9/h7-10H,5-6H2,1-4H3,(H,12,13)/t9-,10-/m1/s1
• InChI Key: FFMGOGYMUJDPEN-NXEZZACHSA-N
• Canonical SMILES: CC(C)C1CN2CC(N=C2N1)C(C)C
• Isomeric SMILES: CC(C)[C@H]1CN2C[C@@H](N=C2N1)C(C)C
• Molecular Formula: C11H21N3
• DSSTOX Substance ID: DTXSID00475830
• Molecular Weight: 195.30 g/mol
• CAS RN: 519038-82-5

Description

(2S,6S)-2,6-Diisopropyl-2,3,5,6-tetrahydro-1H-imidazo[1,2-a]imidazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as DIPI and has been studied for its unique properties and effects on biological systems. In

Scientific Research Applications

DIPI has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, DIPI has been shown to exhibit antitumor, antiviral, and antibacterial activities. In biochemistry, DIPI has been used as a fluorescent probe to detect and image biological molecules. In materials science, DIPI has been used as a building block for the synthesis of novel materials with unique properties.

Mechanism of Action

The mechanism of action of DIPI is not fully understood, but it is believed to involve the modulation of various cellular pathways and signaling molecules. DIPI has been shown to interact with DNA and RNA, leading to the inhibition of DNA replication and transcription. DIPI has also been shown to interact with various enzymes and proteins, leading to the inhibition of their activity.
Biochemical and physiological effects:
DIPI has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. DIPI has also been shown to exhibit neuroprotective effects and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using DIPI in lab experiments is its unique properties, such as its fluorescent properties and ability to interact with biological molecules. However, one of the limitations of using DIPI is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of DIPI. One direction is the development of new synthetic methods to improve the yield and purity of DIPI. Another direction is the exploration of DIPI's potential applications in drug discovery and materials science. Additionally, further studies are needed to fully understand the mechanism of action of DIPI and its effects on biological systems.